Cas no 934570-52-2 (4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid)
934570-52-2 structure
Product Name:4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid
CAS No:934570-52-2
MF:C18H25NO5
MW:335.394805669785
CID:999788
PubChem ID:43811046
Update Time:2025-04-20
4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid
- 4-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]oxymethyl]benzoic acid
- 4-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)oxy)methyl)benzoic acid
- DTXSID10656431
- MS-22656
- 4-({[1-(tert-Butoxycarbonyl)piperidin-4-yl]oxy}methyl)benzoic acid
- CS-0458740
- FT-0738353
- 4-[({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)methyl]benzoic acid
- 934570-52-2
- DB-079582
-
- Inchi: 1S/C18H25NO5/c1-18(2,3)24-17(22)19-10-8-15(9-11-19)23-12-13-4-6-14(7-5-13)16(20)21/h4-7,15H,8-12H2,1-3H3,(H,20,21)
- InChI Key: CGLNCSVUPUKDKT-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(C(=O)O)=CC=1)C1CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 335.17300
- Monoisotopic Mass: 335.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 76.1Ų
Experimental Properties
- PSA: 76.07000
- LogP: 3.23880
4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR45010-500mg |
4-({[1-(tert-Butoxycarbonyl)piperidin-4-yl]oxy}methyl)benzoic acid |
934570-52-2 | 97% | 500mg |
£108.00 | 2024-05-26 | |
| Apollo Scientific | OR45010-1g |
4-({[1-(tert-Butoxycarbonyl)piperidin-4-yl]oxy}methyl)benzoic acid |
934570-52-2 | 97% | 1g |
£162.00 | 2024-05-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529407-500mg |
4-(((1-(Tert-butoxycarbonyl)piperidin-4-yl)oxy)methyl)benzoic acid |
934570-52-2 | 98% | 500mg |
¥1297.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529407-1g |
4-(((1-(Tert-butoxycarbonyl)piperidin-4-yl)oxy)methyl)benzoic acid |
934570-52-2 | 98% | 1g |
¥1941.00 | 2024-04-24 |
4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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